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Introduction

GB1908 is a potent and selective small molecule inhibitor of Galectin-1 (Gal-1), a 3-
galactoside-binding lectin implicated in various pro-tumorigenic and immunosuppressive
mechanisms.[1][2][3] By targeting the carbohydrate recognition domain of Gal-1, GB1908
effectively attenuates its downstream effects, such as the induction of T-cell apoptosis and the
production of immunosuppressive cytokines.[2][3][4] These characteristics make GB1908 a
valuable tool for in vitro studies aimed at understanding the role of Gal-1 in cancer biology and
for the preclinical evaluation of novel cancer immunotherapies.

This document provides detailed protocols for utilizing GB1908 in two key in vitro cell culture
assays: a T-cell apoptosis assay using Jurkat cells and a cytokine inhibition assay in a tumor
microenvironment co-culture model.

Quantitative Data Summary

The following table summarizes the key quantitative data for GB1908 based on available
literature.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15610762?utm_src=pdf-interest
https://www.benchchem.com/product/b15610762?utm_src=pdf-body
https://www.researchgate.net/figure/A-signal-path-diagram-of-the-galectin-1-induced-T-cell-apoptosis-and-dysfunction-By_fig1_365243851
https://www.researchgate.net/figure/The-mechanisms-of-T-cell-apoptosis-induced-by-galectin-1-a-Galectin-1-binding-to-CD7_fig2_369722983
https://pubmed.ncbi.nlm.nih.gov/39900003/
https://www.benchchem.com/product/b15610762?utm_src=pdf-body
https://www.researchgate.net/figure/The-mechanisms-of-T-cell-apoptosis-induced-by-galectin-1-a-Galectin-1-binding-to-CD7_fig2_369722983
https://pubmed.ncbi.nlm.nih.gov/39900003/
https://karger.com/pha/article/110/4/207/920083/Pharmacological-Characterization-of-GB1908-a
https://www.benchchem.com/product/b15610762?utm_src=pdf-body
https://www.benchchem.com/product/b15610762?utm_src=pdf-body
https://www.benchchem.com/product/b15610762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell
Parameter Value . Species Reference
Line/System

Ki (Galectin-1) 57 nM - Human [5]

Ki (Galectin-1) 72 nM - Mouse [5]
o >50-fold over

Selectivity ) - - [5]

Galectin-3

IC50 (Gal-1-

induced 850 nM Jurkat cells Human [5][6]

apoptosis)

Galectin-1 Signaling Pathway in T-Cell Apoptosis

Galectin-1 binding to glycosylated receptors on the surface of T-cells, such as CD7, CD43, and
CD45, triggers a signaling cascade that leads to apoptosis.[2] This process can involve both
caspase-dependent and -independent pathways. Key signaling events include the activation of
the JNK/c-Jun/AP-1 pathway and the involvement of the Fas death receptor, ultimately leading
to the activation of executioner caspases like caspase-3.[1][2]
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General In Vitro Assay Workflow for GB1908
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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